Cas no 2229432-27-1 (1-(2-chloro-6-methylphenyl)cyclobutylmethanol)

• Product Name: 1-(2-chloro-6-methylphenyl)cyclobutylmethanol
• CAS No: 2229432-27-1
• MF: C₁₂H₁₅ClO
• MW: 210.699902772903
• CID: 6338327
• PubChem ID: 165638675
• Update Time: 2025-06-12

1-(2-chloro-6-methylphenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-methylphenyl)cyclobutylmethanol
• EN300-1979298
• 2229432-27-1
• [1-(2-chloro-6-methylphenyl)cyclobutyl]methanol

• Inchi： 1S/C12H15ClO/c1-9-4-2-5-10(13)11(9)12(8-14)6-3-7-12/h2,4-5,14H,3,6-8H2,1H3
• InChI Key： CSDMPLYAUZRCPQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1C1(CO)CCC1

Computed Properties

• Exact Mass: 210.0811428g/mol
• Monoisotopic Mass: 210.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-chloro-6-methylphenyl)cyclobutylmethanol

Recent Advances in the Study of 1-(2-chloro-6-methylphenyl)cyclobutylmethanol (CAS: 2229432-27-1)

The compound 1-(2-chloro-6-methylphenyl)cyclobutylmethanol (CAS: 2229432-27-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutylmethanol scaffold and chloro-methylphenyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route for 1-(2-chloro-6-methylphenyl)cyclobutylmethanol, highlighting its improved yield and purity. The researchers employed a novel catalytic system involving palladium-catalyzed cross-coupling reactions, which significantly enhanced the efficiency of the synthesis. This advancement is expected to facilitate further pharmacological evaluations and scale-up production for preclinical studies.

Pharmacological investigations have revealed that 1-(2-chloro-6-methylphenyl)cyclobutylmethanol exhibits notable activity as a modulator of specific neurotransmitter receptors. In vitro assays demonstrated its affinity for GABA_A receptors, suggesting potential applications in neurological disorders such as anxiety and epilepsy. Furthermore, molecular docking studies have provided insights into the binding interactions of this compound with receptor subunits, offering a structural basis for future drug design.

Another significant development is the exploration of 1-(2-chloro-6-methylphenyl)cyclobutylmethanol as a precursor for the synthesis of derivatives with enhanced bioactivity. Researchers have successfully synthesized several analogs, some of which showed improved pharmacokinetic profiles and reduced off-target effects. These findings underscore the versatility of this compound as a scaffold for medicinal chemistry.

In addition to its therapeutic potential, recent studies have also investigated the safety and toxicological profile of 1-(2-chloro-6-methylphenyl)cyclobutylmethanol. Preliminary toxicology reports indicate a favorable safety margin, with no significant adverse effects observed in animal models at therapeutic doses. However, further studies are warranted to fully assess its long-term safety and potential drug-drug interactions.

In conclusion, 1-(2-chloro-6-methylphenyl)cyclobutylmethanol (CAS: 2229432-27-1) represents a promising candidate for drug development, with recent research highlighting its synthetic accessibility, pharmacological activity, and potential for derivative optimization. Continued investigation into its mechanisms of action and therapeutic applications is expected to yield valuable insights for the pharmaceutical industry.